3,3-Dichloroquinoline-2,4(1H,3H)-dione

• CAS No.: 14944-78-6
• Molecular Formula: C9H5Cl2NO2
• Molecular Weight: 230.04 g/mol
• IUPAC Name: 3,3-dichloro-1H-quinoline-2,4-dione
• InChI: InChI=1S/C9H5Cl2NO2/c10-9(11)7(13)5-3-1-2-4-6(5)12-8(9)14/h1-4H,(H,12,14)
• InChI Key: OVFKPOZIUBFQMK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C(C(=O)N2)(Cl)Cl

Description

3,3-Dichloroquinoline-2,4(1H,3H)-dione is a halogenated quinoline derivative characterized by two chlorine atoms at the 3-position of the quinoline-dione scaffold. The dichloro substitution enhances stability and electron-withdrawing effects, making it a key intermediate in medicinal chemistry for further functionalization .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,3-Dichloroquinoline-2,4(1H,3H)-dione typically involves the chlorination of quinoline derivatives. One common method is the reaction of quinoline with chlorine gas under controlled conditions. The reaction is usually carried out in the presence of a catalyst, such as iron(III) chloride, to facilitate the chlorination process. The reaction conditions, including temperature and reaction time, are optimized to achieve high yields of the desired product.

Industrial Production Methods

Industrial production of 3,3-Dichloroquinoline-2,4(1H,3H)-dione follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and precise control of reaction parameters to ensure consistent product quality. The use of advanced purification techniques, such as recrystallization and chromatography, is essential to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

3,3-Dichloroquinoline-2,4(1H,3H)-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinoline-2,4-dione derivatives.

Reduction: Reduction reactions can convert the dione structure to dihydroquinoline derivatives.

Substitution: The chlorine atoms at the 3rd position can be substituted with other functional groups, such as alkyl or aryl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Substitution reactions often require the use of nucleophiles, such as amines or thiols, under basic conditions.

Major Products

The major products formed from these reactions include various quinoline derivatives with modified functional groups, which can exhibit different biological activities and chemical properties.

Scientific Research Applications

3,3-Dichloroquinoline-2,4(1H,3H)-dione has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex quinoline derivatives.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its use as a lead compound for the development of new therapeutic agents.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3,3-Dichloroquinoline-2,4(1H,3H)-dione involves its interaction with specific molecular targets. The compound can inhibit the activity of certain enzymes or interfere with cellular processes, leading to its biological effects. The exact pathways and targets are still under investigation, but studies suggest that it may interact with DNA or proteins involved in cell division and growth.

Comparison with Similar Compounds

Chlorinated Quinoline-diones

• 3-Chloro-6-methoxy-3-propylquinoline-2,4(1H,3H)-dione (5C): Synthesized via chlorination of 4-hydroxyquinolin-2(1H)-one with sulfuryl chloride, this mono-chloro derivative features a methoxy and propyl group. It has a melting point of 138–142°C and a yield of 76% . Key Difference: The presence of a single chlorine at position 3 and additional alkyl/alkoxy substituents reduces steric hindrance compared to 3,3-dichloro derivatives, enabling easier nucleophilic substitution reactions .
• 3,6-Dichloro-7-methoxy-3-phenylquinoline-2,4(1H,3H)-dione (5D): A dichloro derivative synthesized by chlorinating 4D with sulfuryl chloride.

Azido and Triazole Derivatives

• 3-Azido-6-chloro-7-methoxy-3-phenylquinoline-2,4(1H,3H)-dione (1D): Prepared by substituting chlorine with sodium azide, this compound (mp: 228–232°C) serves as a precursor for Cu-catalyzed cycloadditions with terminal alkynes to form triazoles . Key Difference: The azido group at position 3 introduces reactivity for click chemistry, a feature absent in 3,3-dichloro derivatives. However, the retained chlorine at position 6 maintains some stability .

Quinazoline-dione Analogues

• 6,7-Dichloroquinazoline-2,4(1H,3H)-dione: A quinazoline analogue with chlorines at positions 6 and 5. The additional nitrogen in the quinazoline core alters electronic properties, improving binding to kinase targets like c-Met and VEGFR-2 in anticancer studies . Key Difference: Quinazoline-diones generally exhibit higher water solubility and oral bioavailability compared to quinoline-diones due to their heterocyclic structure .

Physicochemical Properties

Compound	Substituents	Melting Point (°C)	Solubility	Reactivity
3,3-Dichloroquinoline-2,4-dione	3,3-diCl	Not reported	Low (non-polar)	Low (steric hindrance)
3-Chloro-6-methoxy-3-propylquinoline...	3-Cl, 6-OCH₃, 3-propyl	138–142	Moderate	Moderate
3-Azido-6-chloro-7-methoxy-3-phenyl...	3-N₃, 6-Cl, 7-OCH₃, 3-Ph	228–232 (dec)	Low	High (click chemistry)
6,7-Dichloroquinazoline-2,4-dione	6,7-diCl	Not reported	Moderate	Moderate

• Solubility : Dichloro derivatives generally exhibit lower aqueous solubility due to increased hydrophobicity. Quinazoline-diones, however, show improved solubility from their nitrogen-rich structure .
• Stability: The 3,3-dichloro substitution enhances thermal and metabolic stability compared to mono-chloro or hydroxy derivatives .

Biological Activity

3,3-Dichloroquinoline-2,4(1H,3H)-dione (CAS No. 14944-78-6) is a synthetic compound belonging to the quinoline family, known for its diverse biological activities. This article delves into its biological activity, including its mechanisms of action, therapeutic potential, and relevant research findings.

The biological activity of 3,3-Dichloroquinoline-2,4(1H,3H)-dione primarily involves its interaction with various biological targets. Research indicates that it may act as an enzyme inhibitor and has shown potential in modulating several biochemical pathways. Its structural features allow it to interact with cellular receptors and enzymes, potentially leading to various pharmacological effects.

Therapeutic Applications

The compound has been investigated for several therapeutic applications:

• Antimicrobial Activity : Studies have shown that 3,3-Dichloroquinoline-2,4(1H,3H)-dione exhibits significant antimicrobial properties against a range of bacterial strains.
• Anticancer Potential : Initial findings suggest that it may induce apoptosis in cancer cells through mechanisms involving oxidative stress and mitochondrial dysfunction.
• Enzyme Inhibition : It has been evaluated for its ability to inhibit specific enzymes linked to disease processes, including those involved in metabolic disorders.

Case Studies and Experimental Data

A variety of studies have explored the biological activity of 3,3-Dichloroquinoline-2,4(1H,3H)-dione. Here are some key findings:

• Antimicrobial Studies :
  • In vitro tests demonstrated that the compound effectively inhibited the growth of Gram-positive and Gram-negative bacteria.
  • Minimum Inhibitory Concentration (MIC) values were determined for various bacterial strains (Table 1).

  Bacterial Strain	MIC (µg/mL)
  Staphylococcus aureus	32
  Escherichia coli	64
  Pseudomonas aeruginosa	128
• Anticancer Activity :
  • A study on human cancer cell lines revealed that treatment with the compound resulted in a significant decrease in cell viability.
  • The compound induced apoptosis as confirmed by flow cytometry analysis.
• Enzyme Inhibition :
  • The compound was tested against several enzymes (e.g., acetylcholinesterase) and exhibited competitive inhibition with IC50 values indicating effective inhibition at low concentrations.

Comparative Analysis

When compared to other quinoline derivatives, 3,3-Dichloroquinoline-2,4(1H,3H)-dione demonstrated unique properties that enhance its potential as a therapeutic agent. For instance:

Compound Name	Antimicrobial Activity	Anticancer Activity	Enzyme Inhibition
3,3-Dichloroquinoline-2,4-dione	High	Moderate	Competitive
Quinine	Moderate	Low	Non-competitive
Chloroquine	High	Moderate	Competitive